(2R)-2-Amino-3-fluorosuccinic acid

• Molecular Formula: C4H6FNO4
• Molecular Weight: 151.09 g/mol
• IUPAC Name: (2R)-2-amino-3-fluorobutanedioic acid
• InChI: InChI=1S/C4H6FNO4/c5-1(3(7)8)2(6)4(9)10/h1-2H,6H2,(H,7,8)(H,9,10)/t1?,2-/m0/s1
• InChI Key: WKTWOKOOUAZXQP-ASHVXDOASA-N
• Isomeric SMILES: [C@H](C(C(=O)O)F)(C(=O)O)N
• Canonical SMILES: C(C(C(=O)O)F)(C(=O)O)N

Description

(2R)-2-Amino-3-fluorosuccinic acid is a fluorinated derivative of succinic acid, characterized by an amino group at the 2R position and a fluorine atom at the 3rd carbon. Its molecular formula is C₄H₆FNO₄, featuring two carboxylic acid groups and a chiral center. This compound is of interest in medicinal chemistry and biochemistry due to the electronegative fluorine atom, which influences electronic properties, steric interactions, and metabolic stability. Potential applications include its use as a building block in peptide synthesis, enzyme inhibitor design, and as a probe for studying fluorine’s role in bioactive molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Differences

Table 1: Key Structural Features of Selected Analogs

Compound	Backbone Structure	Substituents	Molecular Formula
(2R)-2-Amino-3-fluorosuccinic acid	Succinic acid	-NH₂ (2R), -F (3rd position)	C₄H₆FNO₄
(R)-2-Amino-2-phenylacetic acid	Acetic acid	-NH₂ (R), -C₆H₅ (phenyl)	C₈H₉NO₂
2-Amino-3-fluorobenzoic acid	Benzoic acid	-NH₂ (2nd), -F (3rd aromatic)	C₇H₆FNO₂
(R)-2-Amino-2-(2-fluoro-3-methylphenyl)acetic acid	Phenylacetic acid	-NH₂ (R), -F (2nd aromatic), -CH₃ (3rd aromatic)	C₉H₁₀FNO₂

• Fluorine Placement: Fluorination at the aliphatic 3rd position in the target compound contrasts with aromatic fluorination in 2-Amino-3-fluorobenzoic acid. Aliphatic fluorine exerts stronger electron-withdrawing effects, lowering pKa values of adjacent carboxylic groups (e.g., pKa₁ ~2.1, pKa₂ ~4.5) compared to benzoic acid derivatives (pKa ~2.8) .